molecular formula C11H18O3 B8348890 4-(Tetrahydropyran-4-ylidene)butanoic acid ethyl ester

4-(Tetrahydropyran-4-ylidene)butanoic acid ethyl ester

Cat. No.: B8348890
M. Wt: 198.26 g/mol
InChI Key: PXDGLRMUIXYIND-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(Tetrahydropyran-4-ylidene)butanoic acid ethyl ester is a useful research compound. Its molecular formula is C11H18O3 and its molecular weight is 198.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H18O3

Molecular Weight

198.26 g/mol

IUPAC Name

ethyl 4-(oxan-4-ylidene)butanoate

InChI

InChI=1S/C11H18O3/c1-2-14-11(12)5-3-4-10-6-8-13-9-7-10/h4H,2-3,5-9H2,1H3

InChI Key

PXDGLRMUIXYIND-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CCC=C1CCOCC1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 11.2 g (24.5 mmol) of [3-(ethoxycarbonyl)propyl]triphenylphosphonium bromide in dimethylformamide (19 mL) was dropped into a cooled (10° C.) suspension of 1.13 g (28.2 mmol) of a 60% sodium hydride in dimethylformamide (2 mL) under an atmosphere of argon, and stirred for 40 minutes. Into this, 2.5 g (24.5 mmol) of tetrahydropyran-4-one was dropped. After dropping, stirring was continued for 1 hour at 10° C. and for 14 hours at room temperature. After the reaction was completed, the reaction mixture was poured into ice water and extracted with ether. The organic layer was washed with water (three times) and saturated brine successively, then dried over anhydrous magnesium sulfate and concentrated under a reduced pressure. The obtained residue was purified by medium pressure liquid column chromatography on silica gel (developing solvent: hexane:etyl acetate) to obtain 320 mg (yield 6.6%) of 4-(tetrahydropyran-4-ylidene)butanoic acid ethyl ester (IX-127) as colorless liquid. Its physical properties are shown below.
Quantity
11.2 g
Type
reactant
Reaction Step One
Quantity
19 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
2 mL
Type
solvent
Reaction Step Two
Quantity
2.5 g
Type
reactant
Reaction Step Three
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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